Cas no 5981-31-7 (4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI))

4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI) structure
5981-31-7 structure
Product Name:4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI)
CAS No:5981-31-7
MF:C27H26N4O2
MW:438.520946025848
CID:384957
PubChem ID:5202724
Update Time:2025-04-19

4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI)
    • (2,5-diphenylpyrazol-3-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
    • (4E,8E)-5,9,13-trimethyl-tetradeca-4,8,12-trienenitrile
    • 1-cyano-4,8,12-trimethyl-3E,7E,11-tridecatriene
    • AKOS001088691
    • 5981-31-7
    • DTXSID90409629
    • Z27906424
    • Inchi: 1S/C27H26N4O2/c1-33-24-14-12-22(13-15-24)29-16-18-30(19-17-29)27(32)26-20-25(21-8-4-2-5-9-21)28-31(26)23-10-6-3-7-11-23/h2-15,20H,16-19H2,1H3
    • InChI Key: CUSPURUZRAJVAH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

  • Exact Mass: 438.20600
  • Monoisotopic Mass: 438.205576
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.2
  • Boiling Point: 673.5°Cat760mmHg
  • Flash Point: 361.1°C
  • Refractive Index: 1.639
  • PSA: 50.60000
  • LogP: 4.51320
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